Cas no 1699187-75-1 (1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide)

• Product Name: 1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide
• CAS No: 1699187-75-1
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• CID: 5452616
• PubChem ID: 106317998
• Update Time: 2025-10-29

1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-5108122
• 1-(2-Chloropropanoyl)-N,3-dimethylpyrrolidine-3-carboxamide
• 1699187-75-1
• Z1970490144
• 1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide

• Inchi： 1S/C10H17ClN2O2/c1-7(11)8(14)13-5-4-10(2,6-13)9(15)12-3/h7H,4-6H2,1-3H3,(H,12,15)
• InChI Key： LVAGBSJETCRHFR-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C(NC)=O)(C)C1)=O

Computed Properties

• Exact Mass: 232.0978555g/mol
• Monoisotopic Mass: 232.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.4Ų

Additional information on 1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide

Introduction to 1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide (CAS No. 1699187-75-1)

1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide, with the CAS number 1699187-75-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a 2-chloro-1-oxopropyl side chain and a N,3-dimethyl substitution pattern on the pyrrolidine ring, make it a versatile intermediate in synthetic chemistry and a promising candidate for further investigation in medicinal chemistry.

The< strong>2-chloro-1-oxopropyl moiety introduces a reactive site that can participate in various chemical transformations, including nucleophilic substitution reactions, which are commonly employed in the synthesis of more complex molecules. This reactivity makes the compound particularly useful in the construction of heterocyclic frameworks, which are prevalent in many biologically active compounds. Additionally, the N,3-dimethyl group enhances the stability of the pyrrolidine ring and can influence the electronic properties of the molecule, making it an attractive scaffold for designing novel pharmacophores.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their wide range of biological activities. These compounds have been explored for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The< strong>1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide molecule has shown promise as a building block for the development of new therapeutic agents. Its structural features allow for modifications that can fine-tune its biological activity, making it a valuable asset in drug discovery programs.

The synthesis of< strong>1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrrolidine core, followed by functionalization with the< strong>2-chloro-1-oxopropyl group and subsequent introduction of the< strong>N,3-dimethyl substituents. Advanced synthetic techniques such as transition metal catalysis and palladium-mediated reactions have been employed to enhance efficiency and selectivity.

The pharmacological properties of< strong>1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide have been extensively studied in recent research. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown potential as an antagonist for specific neurotransmitter receptors, which could make it useful in treating conditions such as depression and anxiety. Additionally, its ability to interact with various biological targets makes it a candidate for developing novel antiviral and antibacterial agents.

The< strong>CAS number 1699187-75-1 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The compound's detailed chemical properties, including its molecular formula (C₉H₁₃ClN₂O₂), molecular weight (214.68 g/mol), and solubility characteristics, are well-documented and readily available to researchers.

In conclusion,< strong>1-(2-Chloro-1-oxopropyl)-N,3-dimethyl-3-pyrrolidinecarboxamide (CAS No. 1699187-75-1) is a significant compound in pharmaceutical chemistry with promising applications in drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing more complex molecules with potential therapeutic benefits. Continued research into its pharmacological properties will likely uncover new opportunities for its use in treating various diseases.